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Cat. No.: B15881629

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication of high-

quality PBDTTT-EFT (also known as PCE10) thin films using the spin coating technique. The

parameters outlined are crucial for achieving desirable film characteristics for applications in

organic electronics, particularly in the fabrication of organic photovoltaic (OPV) devices.

Introduction
PBDTTT-EFT is a low bandgap polymer widely utilized as an electron donor material in bulk

heterojunction (BHJ) organic solar cells. The morphology and quality of the PBDTTT-EFT thin

film, when blended with an acceptor material such as PCBM, are critical determinants of device

performance. Spin coating is a prevalent laboratory technique for depositing uniform thin films

from solution. The final properties of the film, including thickness, roughness, and molecular

ordering, are highly dependent on the spin coating parameters.

Key Spin Coating Parameters and Their Influence
The formation of a uniform and optimized PBDTTT-EFT thin film is a multi-variable process.

The key parameters that require careful control are:
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Solvent: The choice of solvent is critical as it affects the solubility of the polymer and the

drying dynamics during spin coating. Chlorobenzene (CB) and 1,2-dichlorobenzene (DCB)

are commonly used solvents for PBDTTT-EFT.

Solution Concentration: The concentration of the PBDTTT-EFT solution directly influences

the viscosity and, consequently, the final thickness of the film. Higher concentrations

generally lead to thicker films.

Spin Speed: The rotational speed of the substrate is inversely proportional to the square root

of the film thickness; higher spin speeds result in thinner films.[1]

Spin Time: The duration of the spinning process affects the solvent evaporation and the final

film uniformity. A typical spin time is between 30 to 60 seconds.

Additives: Solvent additives, such as 1,8-diiodooctane (DIO), are often used to fine-tune the

film morphology by altering the solubility of the components and influencing the phase

separation in BHJ blends. The addition of 3 vol% DIO has been shown to significantly

increase the efficiency of PBDTTT-EFT:PC71BM solar cells.

Post-Deposition Treatments: Thermal annealing and solvent washing are common post-

deposition steps to further optimize the film morphology and device performance.

Experimental Protocols
A well-prepared solution is fundamental to achieving high-quality thin films.

Protocol for PBDTTT-EFT:PC71BM Blend Solution:

Materials:

PBDTTT-EFT (donor polymer)

PC71BM (acceptor material)

Chlorobenzene (CB) or 1,2-dichlorobenzene (DCB) (solvent)

1,8-diiodooctane (DIO) (additive)
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Procedure:

Dissolve PBDTTT-EFT and PC71BM in the chosen solvent at a specific concentration and

donor:acceptor ratio (e.g., 25 mg/ml total solids with a 1:1.5 ratio).

Stir the solution on a hotplate at a slightly elevated temperature (e.g., 40-60 °C) overnight

in an inert atmosphere (e.g., nitrogen-filled glovebox) to ensure complete dissolution.

Before spin coating, cool the solution to room temperature and filter it through a 0.2 µm or

0.45 µm PTFE syringe filter to remove any particulate matter.

If using an additive, add the specified volume percentage of DIO to the solution and stir for

a short period before use. For instance, a solution in chlorobenzene at 35 mg/ml can be

prepared, followed by the addition of 3% diiodooctane.[2]

The spin coating process should be carried out in a clean, controlled environment, preferably

within a glovebox to prevent contamination and exposure to ambient air and moisture.

Protocol for Spin Coating:

Substrate Preparation:

Clean the substrate (e.g., ITO-coated glass) sequentially in an ultrasonic bath with

detergent, deionized water, acetone, and isopropanol.

Dry the substrate with a stream of nitrogen gas.

Treat the substrate with UV-ozone or oxygen plasma to improve the wettability of the

surface.

Deposition:

Place the cleaned substrate on the spin coater chuck and ensure it is centered.

Dispense a sufficient amount of the prepared PBDTTT-EFT solution onto the center of the

substrate.
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Start the spin coater immediately after dispensing the solution (static dispense) or while

the substrate is spinning at a low speed (dynamic dispense).

Ramp up to the desired spin speed and hold for the specified time.

Post-Coating Treatments:

Methanol Wash: In some protocols, a methanol wash is performed after spin coating to

remove residual solvent additives like DIO.[2] This can be done by spin coating methanol

onto the active layer at a moderate speed (e.g., 2500 rpm for 60 seconds).

Thermal Annealing: Transfer the coated substrate to a hotplate inside the glovebox for

thermal annealing at a specific temperature and for a set duration to improve the film

morphology and crystallinity.

Data Presentation
The following tables summarize the spin coating parameters for PBDTTT-EFT thin films as

reported in various studies.

Table 1: PBDTTT-EFT Solution and Spin Coating Parameters
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[2]

PBDTTT(

+DPP-
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Not
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10

(PBDTTT

)

- 1500 60
Not
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Table 2: Post-Coating Treatment Parameters

Treatment Parameters Purpose Reference

Methanol Wash
Spin coat methanol at

2500 rpm for 60 s

Removal of DIO

additive

Thermal Annealing

Varies, typically

between 80°C and

150°C

Improve film

morphology and

crystallinity
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Visualization of Workflows and Relationships
The following diagrams, created using the DOT language, illustrate the experimental workflow

for spin coating PBDTTT-EFT thin films and the relationship between key parameters and film

properties.
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Experimental workflow for PBDTTT-EFT thin film deposition.
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Relationship between spin coating parameters and thin film properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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